Cas no 2157210-16-5 ({3,3-difluoro-1-(propan-2-yloxy)methylcyclobutyl}methanamine)

{3,3-Difluoro-1-(propan-2-yloxy)methylcyclobutyl}methanamine is a fluorinated cyclobutyl derivative featuring a primary amine functional group and an isopropoxymethyl substituent. The presence of difluorination at the 3-position enhances the compound's metabolic stability and lipophilicity, making it a valuable intermediate in medicinal chemistry and agrochemical applications. The isopropoxymethyl moiety contributes to improved solubility and bioavailability, while the primary amine group offers versatility for further derivatization. This structurally unique scaffold is particularly useful in the design of bioactive molecules, including enzyme inhibitors and receptor modulators. Its balanced physicochemical properties make it suitable for exploratory research in drug discovery and material science.
{3,3-difluoro-1-(propan-2-yloxy)methylcyclobutyl}methanamine structure
2157210-16-5 structure
Product Name:{3,3-difluoro-1-(propan-2-yloxy)methylcyclobutyl}methanamine
CAS No:2157210-16-5
MF:C9H17F2NO
MW:193.234189748764
CID:5898937
PubChem ID:165674662
Update Time:2025-06-03

{3,3-difluoro-1-(propan-2-yloxy)methylcyclobutyl}methanamine Chemical and Physical Properties

Names and Identifiers

    • {3,3-difluoro-1-(propan-2-yloxy)methylcyclobutyl}methanamine
    • EN300-1954818
    • {3,3-difluoro-1-[(propan-2-yloxy)methyl]cyclobutyl}methanamine
    • 2157210-16-5
    • Inchi: 1S/C9H17F2NO/c1-7(2)13-6-8(5-12)3-9(10,11)4-8/h7H,3-6,12H2,1-2H3
    • InChI Key: PYMDAOAWBOWYIZ-UHFFFAOYSA-N
    • SMILES: FC1(CC(CN)(COC(C)C)C1)F

Computed Properties

  • Exact Mass: 193.12782049g/mol
  • Monoisotopic Mass: 193.12782049g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 35.2Ų

{3,3-difluoro-1-(propan-2-yloxy)methylcyclobutyl}methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1954818-0.05g
{3,3-difluoro-1-[(propan-2-yloxy)methyl]cyclobutyl}methanamine
2157210-16-5
0.05g
$948.0 2023-09-17
Enamine
EN300-1954818-0.1g
{3,3-difluoro-1-[(propan-2-yloxy)methyl]cyclobutyl}methanamine
2157210-16-5
0.1g
$993.0 2023-09-17
Enamine
EN300-1954818-0.25g
{3,3-difluoro-1-[(propan-2-yloxy)methyl]cyclobutyl}methanamine
2157210-16-5
0.25g
$1038.0 2023-09-17
Enamine
EN300-1954818-0.5g
{3,3-difluoro-1-[(propan-2-yloxy)methyl]cyclobutyl}methanamine
2157210-16-5
0.5g
$1084.0 2023-09-17
Enamine
EN300-1954818-1.0g
{3,3-difluoro-1-[(propan-2-yloxy)methyl]cyclobutyl}methanamine
2157210-16-5
1g
$1343.0 2023-06-01
Enamine
EN300-1954818-2.5g
{3,3-difluoro-1-[(propan-2-yloxy)methyl]cyclobutyl}methanamine
2157210-16-5
2.5g
$2211.0 2023-09-17
Enamine
EN300-1954818-5.0g
{3,3-difluoro-1-[(propan-2-yloxy)methyl]cyclobutyl}methanamine
2157210-16-5
5g
$3894.0 2023-06-01
Enamine
EN300-1954818-10.0g
{3,3-difluoro-1-[(propan-2-yloxy)methyl]cyclobutyl}methanamine
2157210-16-5
10g
$5774.0 2023-06-01
Enamine
EN300-1954818-1g
{3,3-difluoro-1-[(propan-2-yloxy)methyl]cyclobutyl}methanamine
2157210-16-5
1g
$1129.0 2023-09-17
Enamine
EN300-1954818-5g
{3,3-difluoro-1-[(propan-2-yloxy)methyl]cyclobutyl}methanamine
2157210-16-5
5g
$3273.0 2023-09-17

Additional information on {3,3-difluoro-1-(propan-2-yloxy)methylcyclobutyl}methanamine

Recent Advances in the Study of 2157210-16-5 and {3,3-difluoro-1-(propan-2-yloxy)methylcyclobutyl}methanamine: A Comprehensive Research Brief

The chemical compound 2157210-16-5, also known as {3,3-difluoro-1-(propan-2-yloxy)methylcyclobutyl}methanamine, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclobutyl structure and difluoro substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound in drug development.

One of the key areas of interest is the compound's role as a modulator of specific biological targets. Preliminary research indicates that 2157210-16-5 exhibits high affinity for certain enzymes and receptors involved in neurological and inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting the activity of monoamine oxidase (MAO), suggesting potential applications in the treatment of neurodegenerative disorders such as Parkinson's disease and depression.

The synthetic methodology for 2157210-16-5 has also been a focal point of recent investigations. A novel, scalable synthesis route was reported in Organic Process Research & Development, highlighting improvements in yield and purity. The process involves a series of stereoselective reactions, including a key cyclobutane ring formation step, which has been optimized to reduce byproducts and enhance efficiency. These advancements are critical for the compound's potential transition from laboratory-scale production to industrial manufacturing.

In addition to its pharmacological and synthetic aspects, the pharmacokinetic profile of 2157210-16-5 has been under scrutiny. Recent in vivo studies have revealed favorable absorption and distribution properties, with notable brain penetration capabilities. This makes it a promising candidate for central nervous system (CNS)-targeted therapies. However, challenges such as metabolic stability and potential off-target effects remain areas for further investigation.

Looking ahead, the research community is optimistic about the therapeutic potential of 2157210-16-5. Ongoing clinical trials are expected to provide deeper insights into its safety and efficacy profiles. Furthermore, structural analogs of the compound are being explored to optimize its biological activity and reduce any adverse effects. The integration of computational modeling and high-throughput screening techniques is anticipated to accelerate these efforts, paving the way for the development of next-generation therapeutics.

In conclusion, 2157210-16-5 represents a compelling case study in modern drug discovery, combining innovative chemistry with targeted biological applications. As research progresses, this compound may well emerge as a cornerstone in the treatment of complex diseases, underscoring the importance of continued investment in chemical biology and pharmaceutical sciences.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd